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Compound of Interest

Compound Name: Antioxidant 1024

Cat. No.: B1329266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties
Antioxidant 1024, chemically known as N,N'-bis[3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionyl]hydrazine, is a high-performance, non-discoloring, hindered phenolic

antioxidant and metal deactivator. Its unique molecular structure, featuring two sterically

hindered phenolic groups and a hydrazide moiety, imparts exceptional thermal stability and

extraction resistance. It is widely utilized in the stabilization of various polymers, particularly in

applications requiring long-term heat aging performance and protection against metal-

catalyzed degradation.

Table 1: Core Chemical and Physical Properties of Antioxidant 1024
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Property Value

IUPAC Name

3-(3,5-di-tert-butyl-4-hydroxyphenyl)-N'-[3-(3,5-

di-tert-butyl-4-

hydroxyphenyl)propanoyl]propanehydrazide[1]

CAS Number 32687-78-8

Chemical Formula C₃₄H₅₂N₂O₄[2][3][4][5]

Molecular Weight 552.79 g/mol [3][5][6]

Appearance White to off-white powder or granular solid[7]

Melting Point 224-229 °C[4]

Purity ≥98%

Solubility

Soluble in methanol and acetone; slightly

soluble in chloroform and ethyl acetate;

insoluble in water.[4]

Specific Gravity 1.12[7]

Synthesis of Antioxidant 1024
The synthesis of Antioxidant 1024 is a multi-step process that can be broadly categorized into

two main stages. The first stage involves the synthesis of the intermediate, β-(3,5-di-tert-butyl-

4-hydroxyphenyl) propionyl hydrazide. The second stage is the reaction of this intermediate to

form the final product.

A common synthetic route involves the reaction of β-(3,5-di-tert-butyl-4-hydroxyphenyl) methyl

propionate with hydrazine hydrate to produce β-(3,5-di-tert-butyl-4-hydroxyphenyl) propionyl

hydrazide. This intermediate is then reacted with β-(3,5-di-tert-butyl-4-hydroxyphenyl) propionyl

chloride to yield Antioxidant 1024.
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Stage 1: Intermediate Synthesis

Stage 2: Final Product Formation
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Caption: Synthesis pathway of Antioxidant 1024.

Mechanism of Action
Antioxidant 1024 functions through a dual mechanism, acting as both a primary antioxidant

(free radical scavenger) and a metal deactivator.

Primary Antioxidant Activity (Free Radical Scavenging)
The sterically hindered phenolic groups in Antioxidant 1024 are responsible for its primary

antioxidant activity. During the auto-oxidation of polymers, highly reactive free radicals (R•,

ROO•) are generated. The phenolic hydroxyl group of Antioxidant 1024 can donate a

hydrogen atom to these free radicals, neutralizing them and terminating the oxidative chain

reaction. The resulting phenoxy radical is stabilized by resonance and the steric hindrance of

the adjacent tert-butyl groups, preventing it from initiating new oxidation chains.
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Caption: Free radical scavenging mechanism of Antioxidant 1024.

Metal Deactivation
Trace amounts of metal ions (e.g., copper, iron), often present as catalyst residues in polymers,

can accelerate oxidative degradation by catalyzing the decomposition of hydroperoxides into

highly reactive radicals. The hydrazide group in Antioxidant 1024 acts as a chelating agent,

binding to these metal ions to form stable complexes. This sequestration of metal ions prevents

them from participating in detrimental redox reactions, thereby significantly enhancing the long-

term thermal stability of the polymer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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